Cas no 875664-30-5 (Benzenemethanol,2-bromo-5-(1,1-dimethylethyl)-)

• Product Name: Benzenemethanol,2-bromo-5-(1,1-dimethylethyl)-
• CAS No: 875664-30-5
• MF: C₁₁H₁₅BrO
• MW: 243.140202760696
• CID: 709819
• PubChem ID: 66545375
• Update Time: 2025-04-19

Benzenemethanol,2-bromo-5-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,2-bromo-5-(1,1-dimethylethyl)-
• 2-Bromo-5-(trifluoromethyl)benzyl alcohol
• 2-Bromo-5-(1,1-dimethylethyl)benzenemethanol
• 2-Bromo-5-(tert-butyl)benzyl alcohol
• AKOS015995367
• (2-bromo-5-tert-butylphenyl)methanol
• 875664-30-5
• (2-Bromo-5-(tert-butyl)phenyl)methanol

• Inchi： 1S/C11H15BrO/c1-11(2,3)9-4-5-10(12)8(6-9)7-13/h4-6,13H,7H2,1-3H3
• InChI Key： NYILPGNROQEGKK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1CO)C(C)(C)C

Computed Properties

• Exact Mass: 253.95500
• Monoisotopic Mass: 253.955
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 3.4

Experimental Properties

• Density: 1.306
• Melting Point: 69-71°C
• Boiling Point: 303℃
• Flash Point: 137℃
• Refractive Index: 1.505
• PSA: 20.23000
• LogP: 2.96020

Benzenemethanol,2-bromo-5-(1,1-dimethylethyl)- Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：